molecular formula C8H6F2O4 B8298908 (4,5-Difluoro-2-hydroxyphenoxy)acetic acid

(4,5-Difluoro-2-hydroxyphenoxy)acetic acid

Cat. No.: B8298908
M. Wt: 204.13 g/mol
InChI Key: GKNMQNURNZEGRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4,5-Difluoro-2-hydroxyphenoxy)acetic acid is a useful research compound. Its molecular formula is C8H6F2O4 and its molecular weight is 204.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6F2O4

Molecular Weight

204.13 g/mol

IUPAC Name

2-(4,5-difluoro-2-hydroxyphenoxy)acetic acid

InChI

InChI=1S/C8H6F2O4/c9-4-1-6(11)7(2-5(4)10)14-3-8(12)13/h1-2,11H,3H2,(H,12,13)

InChI Key

GKNMQNURNZEGRR-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CC(=C1F)F)OCC(=O)O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of the product from step (ii) (0.75 g) and lithium chloride (0.345 g) in DMF (20 ml) was heated at 150° C. for 6 h, cooled and partitioned between ethylacetate/2M hydrochloric acid. The organics were dried and evaporated under reduced pressure, yield 0.7 g.
Name
product
Quantity
0.75 g
Type
reactant
Reaction Step One
Quantity
0.345 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

A mixture of the product from step (ii) (0.75 g) and lithium chloride (0.345 g) in DMF (20 ml) was heated at 150° C. for 6 h, cooled and partitioned between ethylacetate/2M hydrochloric acid. The organics were dried and evaporated under reduced pressure, yield 0.7 g.
Name
product
Quantity
0.75 g
Type
reactant
Reaction Step One
Quantity
0.345 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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